Cas no 501433-03-0 (Benzoic acid, 2-fluoro-3,6-diiodo-)

• Product name: Benzoic acid, 2-fluoro-3,6-diiodo-
• CAS No: 501433-03-0
• MF: C₇H₃FI₂O₂
• MW: 391.904870271683
• CID: 1565943
• PubChem ID: 10992832

Benzoic acid, 2-fluoro-3,6-diiodo- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-3,6-diiodo-
• 501433-03-0
• AKOS024263897
• 3,6-Diiodo-2-fluorobenzoic acid

• Inchi： InChI=1S/C7H3FI2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： UZAWBZDPOOUYIM-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1I)C(=O)O)F)I

Computed Properties

• Exact Mass: 391.81969
• Monoisotopic Mass: 391.82065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3